Cas no 1805995-42-9 (3-(Aminomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-acetonitrile)

• Product Name: 3-(Aminomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-acetonitrile
• CAS No: 1805995-42-9
• MF: C₉H₈F₃N₃
• MW: 215.175131797791
• CID: 4885464
• Update Time: 2025-10-28

3-(Aminomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-acetonitrile

• Inchi： 1S/C9H8F3N3/c10-8-3-5(9(11)12)6(4-14)7(15-8)1-2-13/h3,9H,1,4,14H2
• InChI Key： GNSFRAMKHFXMRR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(CC#N)C=1CN)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 0.5
• Topological Polar Surface Area: 62.7

Additional information on 3-(Aminomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-acetonitrile

Introduction to 3-(Aminomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-acetonitrile (CAS No. 1805995-42-9)

3-(Aminomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1805995-42-9, represents a class of pyridine derivatives that are increasingly being explored for their potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including an aminomethyl side chain, a difluoromethyl substituent, and a fluoropyridine core, which collectively contribute to its unique chemical properties and biological activities.

The aminomethyl group at the 3-position of the pyridine ring introduces a nucleophilic site that can participate in various chemical reactions, such as condensation, coupling, and modification reactions. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules. Additionally, the presence of a difluoromethyl group at the 4-position enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. The fluoropyridine core itself is known for its ability to modulate biological pathways, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their ability to improve drug bioavailability and binding affinity. The difluoromethyl group, in particular, has been extensively studied for its role in enhancing metabolic stability and reducing susceptibility to enzymatic degradation. This property is especially valuable in the development of long-acting drugs that require prolonged circulation times within the body. Furthermore, the fluoropyridine scaffold is known to exhibit favorable pharmacokinetic profiles, making it an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel compounds with potential therapeutic benefits. The structural features of 3-(Aminomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-acetonitrile (CAS No. 1805995-42-9) align well with these trends, as they incorporate elements that have been shown to enhance drug-like properties. For instance, the combination of an aminomethyl group and a difluoromethyl substituent can lead to improved solubility and membrane permeability, while the fluoropyridine core provides a platform for further functionalization.

One of the most promising areas of research involving this compound is its potential application in the treatment of neurological disorders. Studies have suggested that fluorinated pyridines can interact with specific receptors and enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The aminomethyl group allows for further derivatization, enabling researchers to fine-tune the molecular structure to achieve optimal receptor binding affinity. Additionally, the difluoromethyl group can enhance blood-brain barrier penetration, which is often a significant challenge in CNS drug development.

The role of fluorine atoms in modulating biological activity cannot be overstated. Fluorine atoms can influence electronic properties, steric hindrance, and hydrogen bonding interactions, all of which are critical factors in drug design. In the case of 3-(Aminomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-acetonitrile (CAS No. 1805995-42-9), the presence of multiple fluorine atoms at strategic positions within the molecule contributes to its unique pharmacological profile. This has led to its investigation as a potential lead compound for various therapeutic targets.

Another area where this compound shows promise is in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The structural motifs present in this compound have been shown to interact with inflammatory pathways by modulating key enzymes and cytokines. The aminomethyl group provides a site for further chemical modification to enhance specific interactions with target proteins, while the difluoromethyl group contributes to metabolic stability.

The synthesis of 3-(Aminomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-acetonitrile (CAS No. 1805995-42-9) involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to construct the complex molecular framework efficiently. The introduction of fluorinated groups typically requires specialized methodologies to ensure high yields and purity levels.

In conclusion,3-(Aminomethyl)-4-(difluoromethyl)-6-fluoropyridine-2-acetonitrile (CAS No. 1805995-42-9) represents a promising candidate for further pharmaceutical development due to its unique structural features and potential biological activities. The combination of an aminomethyl side chain, a difluoromethyl substituent, and a fluoropyridine core makes it an attractive scaffold for designing novel therapeutics targeting neurological disorders and inflammatory conditions. As research continues to uncover new applications for fluorinated pyridines,this compound holds significant potential as an intermediate or lead molecule in drug discovery efforts.